3-(ethylthio)-6-(2-naphthyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine

• IUPAC Name: 3-ethylsulfanyl-6-naphthalen-2-yl-6,7-dihydro-[1,2,4]triazino[5,6-d][3,1]benzoxazepine
• InChI: InChI=1S/C22H18N4OS/c1-2-28-22-24-21-19(25-26-22)17-9-5-6-10-18(17)23-20(27-21)16-12-11-14-7-3-4-8-15(14)13-16/h3-13,20,23H,2H2,1H3
• InChI Key: KPSWJFWLQAFNQY-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC2=C(C3=CC=CC=C3NC(O2)C4=CC5=CC=CC=C5C=C4)N=N1
• Molecular Formula: C22H18N4OS
• Molecular Weight: 386.5 g/mol

Description

3-(ethylthio)-6-(2-naphthyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine is a chemical compound that has recently gained attention in scientific research due to its potential applications in various fields. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations for laboratory experiments have been extensively studied.

Mechanism of Action

The mechanism of action of 3-(ethylthio)-6-(2-naphthyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine is not fully understood. However, studies have shown that this compound inhibits the activity of certain enzymes involved in cancer cell growth and proliferation. Additionally, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 3-(ethylthio)-6-(2-naphthyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine has various biochemical and physiological effects. This compound has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation. Additionally, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells. This compound has also been shown to have antibacterial and antifungal properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(ethylthio)-6-(2-naphthyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine in laboratory experiments is its potential as an anticancer agent. This compound has shown promising results in inhibiting the growth of various cancer cell lines, making it a potential candidate for the development of new cancer treatments. Additionally, this compound has antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics. However, one of the limitations of using this compound in laboratory experiments is its potential toxicity. Further studies are needed to determine the safe dosage and potential side effects of this compound.

Future Directions

There are many future directions for the research and development of 3-(ethylthio)-6-(2-naphthyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine. One potential direction is the development of new anticancer treatments based on this compound. Further studies are needed to determine the mechanism of action and potential side effects of this compound in vivo. Additionally, this compound has potential applications in the development of new antibiotics. Further studies are needed to determine the efficacy and safety of this compound as an antibacterial and antifungal agent. Overall, the potential applications of 3-(ethylthio)-6-(2-naphthyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine in various fields of scientific research make it a promising candidate for further study and development.

Synthesis Methods

3-(ethylthio)-6-(2-naphthyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine has been synthesized using various methods. One of the most common methods is the reaction of 2-naphthylamine, ethylthiourea, and 2,3-dichloro-5,6-dicyano-1,4-benzoquinone. This reaction yields a yellow crystalline compound that is further purified using column chromatography. Other methods involve the use of different starting materials and reagents, but the overall reaction mechanism remains the same.

Scientific Research Applications

3-(ethylthio)-6-(2-naphthyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications is in the field of medicinal chemistry, where this compound has shown potential as an anticancer agent. Studies have shown that this compound inhibits the growth of various cancer cell lines, including breast, colon, and lung cancer cells. Additionally, this compound has been shown to have antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics.